Cas no 2229367-82-0 (4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile)

• Product Name: 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile
• CAS No: 2229367-82-0
• MF: C₁₂H₇BrN₂O
• MW: 275.100781679153
• CID: 5882003
• PubChem ID: 165883594
• Update Time: 2025-10-31

4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile
• EN300-1935525
• 2229367-82-0

• Inchi： 1S/C12H7BrN2O/c13-11-2-1-8(6-14)3-10(11)12(7-15)4-9(16)5-12/h1-3H,4-5H2
• InChI Key： UZNSCXUJZOYVPI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 273.97418g/mol
• Monoisotopic Mass: 273.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile

Comprehensive Overview of 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile (CAS No. 2229367-82-0)

4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile (CAS No. 2229367-82-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound features a unique molecular structure, combining a benzonitrile core with a cyano-substituted cyclobutyl moiety and a bromine substituent. Such structural complexity makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for high-performance intermediates like 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile has surged, driven by advancements in drug discovery and organic electronics. Researchers are particularly interested in its potential applications in small-molecule therapeutics and photoactive materials. The compound's electron-withdrawing groups (cyano and carbonyl) enhance its reactivity, enabling precise modifications for targeted applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile?" The synthesis typically involves multi-step reactions, starting with the functionalization of a benzonitrile derivative, followed by cyclobutane ring formation and bromination. Optimizing these steps is critical to achieving high yields and purity, which are essential for industrial-scale production.

The compound's thermal stability and solubility in common organic solvents (e.g., DMSO, THF) make it suitable for diverse experimental conditions. Its UV-Vis absorption properties are also under investigation, particularly for applications in optoelectronic devices. These characteristics align with the growing trend of sustainable chemistry, as researchers seek eco-friendly alternatives for traditional reagents.

Another hot topic is the role of 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile in catalysis. Recent studies highlight its utility as a ligand precursor in transition-metal-catalyzed reactions, which are pivotal for constructing C-C bonds in complex molecules. This aligns with the broader industry focus on green chemistry and atom-efficient processes.

From a commercial perspective, suppliers often emphasize the compound's high purity (>98%) and batch-to-batch consistency, which are critical for reproducible research outcomes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its quality. These details address common user queries such as "How to verify the purity of CAS 2229367-82-0?" and "Where to buy 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile?".

In summary, 4-bromo-3-(1-cyano-3-oxocyclobutyl)benzonitrile (CAS No. 2229367-82-0) represents a versatile building block with broad applicability. Its integration into cutting-edge research underscores the importance of specialty chemicals in driving innovation across multiple disciplines. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation technologies.